Cas no 20440-95-3 (4,4'-Dimethyltriphenylamine)

4,4'-Dimethyltriphenylamine Properties

Names and Identifiers

• 4,4'-Dimethyltriphenylamine
• N-Phenyl di-p-tolylamine
• 4,4'-Dimethyltriphenylamine (DMTPA)
• 4,4\'-Dimethyltriphenylamine
• 4,4-Dimethyltriphenylamine
• 4-methyl-N-(4-methylphenyl)-N-phenylaniline
• 4,4’-Dimethyltriphenylamine
• 4,4′-Dimethyltriphenylamine
• Bis(4-Methylphenyl)Phenylamine
• N,N-Di-p-tolylaniline
• Phenyl(di-p-tolyl)amine
• 4,4-Dimethyltriphenylamine;
• 4,4'-Dimethyl Triphenylamine
• Benzenamine, 4-methyl-N-(4-methylphenyl)-N-phenyl-
• YWKKLBATUCJUHI-UHFFFAOYSA-N
• di(p-tolyl)phenylamine
• Phenyl-di-p-tolylamine
• PubChem13772
• Phenylbis(p-tolyl)amine
• Phenyl
• 4,4 inverted exclamation mark -Dimethyltriphenylamine
• CS-W012345
• J37MWM8NNF
• 4,4`-Dimethyltriphenylamine
• EINECS 243-822-7
• N-Phenyl-N-(p-tolyl)-p-toluidine
• DTXSID5066611
• AC-29838
• SCHEMBL57176
• n,n-di(4-methylphenyl)phenylamine
• AKOS015889688
• 20440-95-3
• 4-Methyl-N-phenyl-N-(p-tolyl)aniline
• N-Phenyl-di-p-tolylamine
• 4-Methyl-N-(4-methylphenyl)-N-phenylbenzenamine
• n,n-bis(4-methylphenyl)aniline
• 4-Methyl-N-phenyl-N-p-tolylaniline
• NS00026627
• MFCD00145004
• SY005744
• W-107621
• GS-3442
• FT-0616958
• 4-methyl-n-(4-methylphenyl)-n-phenyl-benzenamin
• 4,4-DIMETHYLTRIPHENYLAMINE
• 4-methyl-n-(4-methylphenyl)-n-phenylaniline
• Bis(4-methylphenyl)phenylamine
• +Expand

• MDL： MFCD00145004
• InChIKey： YWKKLBATUCJUHI-UHFFFAOYSA-N
• Inchi： 1S/C20H19N/c1-16-8-12-19(13-9-16)21(18-6-4-3-5-7-18)20-14-10-17(2)11-15-20/h3-15H,1-2H3
• SMILES： N(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 273.15200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 273.152
• Heavy Atom Count: 21
• Complexity: 269
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 3.2

Experimental Properties

• LogP: 5.77320
• PSA: 3.24000
• Refractive Index: 1.627
• Boiling Point: 417.5±34.0 °C at 760 mmHg
• Melting Point: 108.0 to 111.0 deg-C
• Flash Point: 183.5℃
• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.0790

4,4'-Dimethyltriphenylamine Security Information

• Symbol: GHS07
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning

4,4'-Dimethyltriphenylamine Customs Data

• HS CODE：2921440000
• Customs Data：

  China Customs Code:

  2921440000

  Overview:

  2921440000. Diphenylamine and its derivatives and their salts. VAT:17.0%. Tax refund rate:17.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921440000. diphenylamine and its derivatives; salts thereof. VAT:17.0%. Tax rebate rate:17.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides